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FAQ: Phenelzine and Anesthesia Management

e 1. What are the primary risks if a patient on phenelzine requires surgery? The two most critical
risks are serotonin syndrome and hypertensive crisis. These can occur if phenelzine is continued, or
if any doses have been taken in the 2 weeks prior to surgery, due to the irreversible nature of the

enzyme inhibition [1].

¢ 2. Should phenelzine be discontinued before elective surgery? This is a nuanced decision that must

be made by the patient's psychiatrist and anesthetist. There are two valid approaches [1]:

o Continuing Phenelzine: Many experts now recommend continuing MAOIs and using a "MAOI-
safe" anesthetic technique, as safe alternative drugs are available. Abruptly stopping the
medication carries a significant risk of withdrawal symptoms and relapse of depression [1].

o Stopping Phenelzine: The manufacturer's advice is to stop irreversible MAOIs two weeks
before surgery. If this path is chosen, it should be done gradually and overseen by the patient's
psychiatrist [1].

e 3. What is the protocol for emergency surgery? For emergency surgery, the MAOI cannot be
withdrawn. The anaesthetist must be informed that the patient is taking or has recently taken

phenelzine. An MAOI-safe anaesthetic regimen must be used [1].
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e 4. Which anesthetic agents are contraindicated or require caution? The table below summarizes

the key interactions with common perioperative agents.

Drug Category

Agent

Recommendation /
Precaution

Primary Rationale

Opioids

Sympathomimetics

Pethidine (Meperidine)

Tramadol,
Dextromethorphan,
Methadone, Fentanyl,
Tapentadol

Morphine

Indirect-acting
(Ephedrine,
Metaraminol)

Direct-acting

Contraindicated [1] [2]

Avoid [1]

Use with caution;
preferred strong opioid.
Start with 1/3 to 1/2
normal dose [1].

Contraindicated [1]

Use with caution; effect is

High risk of serotonin
syndrome [1].

Potential to cause
serotonin syndrome [1].

Risk of respiratory
depression; less
serotonergic activity [1].

High risk of
hypertensive crisis [1].

Receptor

(Epinephrine, intensified & prolonged. hypersensitivity [1].
Norepinephrine, Titrate dose carefully [1].
Phenylephrine)
Dopamine Reduce initial dose to Intensified and
1/10 normal [1]. prolonged effect [1].
Other Anesthetic Ketamine Avoid [1] Potential for
Agents sympathetic stimulation
and hypertension [1]
[2].
Suxamethonium Avoid [1] Phenelzine decreases
(Succinylcholine) plasma cholinesterase,
prolonging paralysis [1].
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Drug Category

Other Common
Meds

Agent

Local Anesthetics with
Vasoconstrictors

5-HT3 Antagonists
(Ondansetron,
Granisetron)

Nefopam

Recommendation /
Precaution

Not recommended [1]

Monitor for Serotonin
Syndrome [1]

Contraindicated [1]

Experimental Protocols & Workflows

For research and development purposes, the following workflow diagrams the decision-making process for

managing phenelzine in a surgical context.

Primary Rationale

Potentiation of pressor
effect [1].

Increased serotonergic
activity [1].

Sympathomimetic
activity may cause
hypertensive crisis [1].
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Patient on Phenelzine
Requires Surgery
Surgery Type?

Elective Surgery Emergency Surgery

Mu1t1d¥sc1.p iy Dec1519n: Inform Anesthetist of MAOI use
Psychiatrist & Anesthetist

Implement MAOI-Safe
Anesthesia Protocol

(Continue Phenelzine) (Stop Phenelzine)

Implement MAOI-Safe Taper over >4 weeks

Anesthesia Protocol Stop 2 weeks pre-op

Restart post-op once
risk of interactions passed

Click to download full resolution via product page

Perioperative Phenelzine Management Workflow

Key Pharmacological Considerations for Research
Models

When designing experiments or safety protocols, the following mechanisms are critical to model.
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Phenelzine Mechanism and Key Risk Pathways

Summary

Successfully navigating the perioperative period for a patient on phenelzine requires a proactive,
collaborative strategy. The core principle is to either continue the drug with a meticulously planned,
MAOI-safe anesthetic regimen or to discontinue it gradually under psychiatric supervision well in
advance of surgery. Emergency situations mandate communication and the use of safe drug alternatives to

prevent life-threatening complications like serotonin syndrome and hypertensive crisis.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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